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Compound of Interest

Compound Name: 4-tert-Butylaniline

Cat. No.: B146146

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the core physicochemical
properties of 4-tert-Butylaniline, a key intermediate in the synthesis of pharmaceuticals and
other complex organic molecules. This document outlines its molecular characteristics and
presents a detailed experimental protocol for its synthesis.

Core Molecular Data

The fundamental molecular properties of 4-tert-Butylaniline are summarized in the table
below for easy reference and comparison.

Property Value

Molecular Formula CioH1sN

Molecular Weight 149.23 g/mol [1]

CAS Number 769-92-6

Appearance Colorless to pale yellow liquid
Boiling Point 90-93 °C at 3 mmHg[1]
Melting Point 16 °C[2]

Density 0.937 g/mL at 25 °C[1]
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Synthesis of 4-tert-Butylaniline via Reduction of a
Nitro Aryl Compound

A common and efficient method for the synthesis of 4-tert-Butylaniline is the reduction of the
corresponding nitro aryl compound. The following protocol details the general procedure for this
reaction.

Experimental Protocol

Materials:

 Nitro aryl precursor (e.g., 1-tert-butyl-4-nitrobenzene)

o Catalyst (e.g., CPIP - Chloroperoxidase-Immobilized Polyurethane)
« Ethanol

e Hydrogen gas

o Apparatus for thin-layer chromatography (TLC)

« Filtration apparatus

Rotary evaporator

Procedure:

A reaction vessel is charged with the nitro aryl compound (4.06 mmol) and the CPIP catalyst
(50 mg).

Ethanol (20 ml) is added to the vessel as the solvent.

The mixture is stirred under a hydrogen atmosphere.

The reaction is allowed to proceed for 6 hours.

The progress of the reaction is monitored by thin-layer chromatography (TLC).
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e Upon completion of the reaction, the catalyst is recovered by filtration.

e The ethanol solvent is removed from the filtrate by distillation, yielding the amino aryl
product.

This general procedure has been reported to yield 4-tert-Butylaniline in high purity (99%).

Experimental Workflow: Synthesis of 4-tert-
Butylaniline

The following diagram illustrates the key stages in the synthesis of 4-tert-Butylaniline as
described in the experimental protocol.
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Caption: Workflow for the synthesis of 4-tert-Butylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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